Cas no 1396882-01-1 (N-(3-chloro-2-methylphenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide)

• Product Name: N-(3-chloro-2-methylphenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide
• CAS No: 1396882-01-1
• MF: C₁₈H₁₉ClN₂O₃
• MW: 346.808063745499
• CID: 6329138
• PubChem ID: 71782312
• Update Time: 2025-07-17

N-(3-chloro-2-methylphenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide
• N'-(3-chloro-2-methylphenyl)-N-(3-hydroxy-3-phenylpropyl)oxamide
• F5857-7136
• 1396882-01-1
• AKOS024524776
• N1-(3-chloro-2-methylphenyl)-N2-(3-hydroxy-3-phenylpropyl)oxalamide

• Inchi： 1S/C18H19ClN2O3/c1-12-14(19)8-5-9-15(12)21-18(24)17(23)20-11-10-16(22)13-6-3-2-4-7-13/h2-9,16,22H,10-11H2,1H3,(H,20,23)(H,21,24)
• InChI Key： AROPZQKGTDZFJE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C(NCCC(C1C=CC=CC=1)O)=O)=O

Computed Properties

• Exact Mass: 346.1084202g/mol
• Monoisotopic Mass: 346.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-chloro-2-methylphenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide

Research Briefing on N-(3-chloro-2-methylphenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide (CAS: 1396882-01-1)

N-(3-chloro-2-methylphenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide (CAS: 1396882-01-1) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique diamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of N-(3-chloro-2-methylphenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide involves a multi-step organic reaction, starting with the condensation of 3-chloro-2-methylaniline with ethyl oxalyl chloride, followed by coupling with 3-hydroxy-3-phenylpropylamine. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Recent optimizations in the synthetic route have improved yield and scalability, making it more accessible for preclinical studies.

Pharmacological evaluations have revealed that this compound exhibits significant activity against specific biological targets. For instance, in vitro assays demonstrated its ability to inhibit the activity of certain kinases involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its interaction with cellular receptors has been explored, with preliminary data indicating selective binding affinity, which could be leveraged for targeted therapies.

Mechanistic studies have further elucidated the compound's mode of action. Molecular docking simulations and X-ray crystallography have provided insights into its binding interactions with target proteins, highlighting key residues and binding pockets. These findings are crucial for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and reducing off-target effects. Recent publications have also discussed its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties, which are favorable for further development.

In conclusion, N-(3-chloro-2-methylphenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide represents a promising scaffold for drug discovery. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetics, positions it as a valuable candidate for further research. Future studies should focus on in vivo efficacy, toxicity profiling, and clinical translation to fully realize its therapeutic potential. This briefing underscores the importance of continued investment in the exploration of novel chemical entities like this one to address unmet medical needs.